Cas no 105655-12-7 (N-butyl-2-chloro-n-tridecan-7-ylacetamide)
105655-12-7 structure
Product Name:N-butyl-2-chloro-n-tridecan-7-ylacetamide
CAS No:105655-12-7
MF:C19H38ClNO
MW:331.964125156403
CID:1159506
PubChem ID:71333707
Update Time:2025-04-20
N-butyl-2-chloro-n-tridecan-7-ylacetamide Chemical and Physical Properties
Names and Identifiers
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- N-butyl-2-chloro-n-tridecan-7-ylacetamide
- DTXSID70761919
- 105655-12-7
- N-BUTYL-2-CHLORO-N-(TRIDECAN-7-YL)ACETAMIDE
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- Inchi: 1S/C19H38ClNO/c1-4-7-10-12-14-18(15-13-11-8-5-2)21(16-9-6-3)19(22)17-20/h18H,4-17H2,1-3H3
- InChI Key: RVHUUMCHQIOXIM-UHFFFAOYSA-N
- SMILES: ClCC(N(CCCC)C(CCCCCC)CCCCCC)=O
Computed Properties
- Exact Mass: 331.26444
- Monoisotopic Mass: 331.2641925g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 22
- Rotatable Bond Count: 15
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.4
- Topological Polar Surface Area: 20.3Ų
Experimental Properties
- PSA: 20.31
- LogP: 6.16330
N-butyl-2-chloro-n-tridecan-7-ylacetamide Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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